Cas no 114670-74-5 (Hydrazinecarboxamide,N-(3-fluorophenyl)-)

• Product Name: Hydrazinecarboxamide,N-(3-fluorophenyl)-
• CAS No: 114670-74-5
• MF: C₇H₈FN₃O
• MW: 169.156324386597
• MDL: MFCD00040977
• CID: 228087
• PubChem ID: 7567904
• Update Time: 2025-04-19

Hydrazinecarboxamide,N-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide,N-(3-fluorophenyl)-
• 1-amino-3-(3-fluorophenyl)urea
• ???(3-fluorophenyl)amine
• 4-(3-FLUOROPHENYL)SEMICARBAZIDE
• Hydrazinecarboxamide,N-(3-fluorophenyl)
• N-(3-fluorophenyl)hydrazinecarboxamide
• DTXSID00428806
• MFCD00040977
• ZLONJOJMYMIGAX-UHFFFAOYSA-N
• CS-0329546
• W18479
• 114670-74-5
• SCHEMBL5113893
• Hydrazinecarboxamide, N-(3-fluorophenyl)-
• AS-65024
• 3-amino-1-(3-fluorophenyl)urea
• AKOS009159195
• FT-0616584
• C7H8FN3O
• SY333305
• 4-(3-fluorophenyl)-semicarbazide

• MDL： MFCD00040977
• Inchi： 1S/C7H8FN3O/c8-5-2-1-3-6(4-5)10-7(12)11-9/h1-4H,9H2,(H2,10,11,12)
• InChI Key： ZLONJOJMYMIGAX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC(NN)=O

Computed Properties

• Exact Mass: 169.06500
• Monoisotopic Mass: 169.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Melting Point: 133-135°C
• PSA: 67.15000
• LogP: 1.98510

Hydrazinecarboxamide,N-(3-fluorophenyl)- Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S22; S36/37/39
• Risk Phrases：R20/21/22
• Safety Term：S22;S24/25